Cas no 1341606-54-9 (1-Bromo-2-(heptyloxy)cycloheptane)

1-Bromo-2-(heptyloxy)cycloheptane structure

1341606-54-9 structure

Product Name:1-Bromo-2-(heptyloxy)cycloheptane

CAS No:1341606-54-9

Molecular Formula:C₁₄H₂₇BrO

Molecular Weight:291.267584085464

CID:5748620

PubChem ID:63474583

1-Bromo-2-(heptyloxy)cycloheptane Properties

Names and Identifiers

- 1-bromo-2-(heptyloxy)cycloheptane
- 1341606-54-9
- EN300-1132473
- InChIKey： MYXCPOMHQLUANF-UHFFFAOYSA-N
- Inchi： 1S/C14H27BrO/c1-2-3-4-5-9-12-16-14-11-8-6-7-10-13(14)15/h13-14H,2-12H2,1H3
- SMILES： BrC1CCCCCC1OCCCCCCC

Computed Properties

Exact Mass: 290.12453g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 7
Monoisotopic Mass: 290.12453g/mol
Heavy Atom Count: 16
Complexity: 161
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.6
Topological Polar Surface Area: 9.2Å²

1-Bromo-2-(heptyloxy)cycloheptane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1132473-0.05g	1-bromo-2-(heptyloxy)cycloheptane	1341606-54-9	95%	0.05g	$707.0	2023-10-26

1-Bromo-2-(heptyloxy)cycloheptane Related Literature

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3. Back cover

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Proc. Chem. Soc., 1964, 1-36
6. Acceptor–donor–acceptor based thermally activated delayed fluorescent materials: structure–property insights and electroluminescence performances

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7. The Institute of Chemistry of Great Britain and Ireland. Proceedings. Part I. 1892

Proc. Inst. Chem. GB Irel., 1892,16, B001-B024
8. Rapid differentiation of microbial cultures based on the analysis of headspace volatiles by atmospheric pressure chemical ionization mass spectrometry†

Juchao Liang,Yaping Hang,Konstantin Chingin,Longhua Hu,Huanwen Chen RSC Adv., 2014,4, 25326-25329
9. Influence of ring size in conformationally restricted ring I analogs of paromomycin on antiribosomal and antibacterial activity†

Sven N. Hobbie,Andrea Vasella,Erik C. Böttger RSC Med. Chem., 2021,12, 1585-1591
10. Templated amplification of a naphthalenediimide-based receptor from a donor–acceptor dynamic combinatorial library in water†‡

Ho Yu Au-Yeung,Paolo Pengo,G. Dan Pantoş,Sijbren Otto,Jeremy K. M. Sanders Chem. Commun., 2009, 419-421

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